Cas no 1211496-91-1 (2-(Octyloxy)ethylamine oxalate)
2-(Octyloxy)ethylamine oxalate Chemical and Physical Properties
Names and Identifiers
-
- [2-(octyloxy)ethyl]amine oxalate
- 2-(Octyloxy)ethylamine oxalate
-
- Inchi: 1S/C10H23NO.C2H2O4/c1-2-3-4-5-6-7-9-12-10-8-11;3-1(4)2(5)6/h2-11H2,1H3;(H,3,4)(H,5,6)
- InChI Key: OFTJONXMASGVBP-UHFFFAOYSA-N
- SMILES: O(CCN)CCCCCCCC.OC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 148
- Topological Polar Surface Area: 110
2-(Octyloxy)ethylamine oxalate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Octyloxy)ethylamine oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O129270-250mg |
[2-(Octyloxy)ethyl]amine oxalate |
1211496-91-1 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | O129270-500mg |
[2-(Octyloxy)ethyl]amine oxalate |
1211496-91-1 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | O129270-1000mg |
[2-(Octyloxy)ethyl]amine oxalate |
1211496-91-1 | 1g |
$ 720.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760605-1g |
2-(Octyloxy)ethan-1-amine oxalate |
1211496-91-1 | 98% | 1g |
¥2803.00 | 2024-08-09 |
2-(Octyloxy)ethylamine oxalate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(Octyloxy)ethylamine oxalate
Recent Advances in the Study of 2-(Octyloxy)ethylamine Oxalate (CAS: 1211496-91-1) in Chemical Biology and Pharmaceutical Research
The compound 2-(Octyloxy)ethylamine oxalate (CAS: 1211496-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 2-(Octyloxy)ethylamine oxalate as a versatile intermediate in the synthesis of novel bioactive molecules. Its amphiphilic nature, attributed to the octyloxy and ethylamine moieties, makes it particularly useful in the design of drug delivery systems. Researchers have successfully utilized this compound to enhance the solubility and bioavailability of hydrophobic drugs, thereby improving their therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in formulating liposomal carriers for anticancer agents.
In addition to its applications in drug delivery, 2-(Octyloxy)ethylamine oxalate has shown promise as a modulator of biological membranes. Experimental data from in vitro studies indicate that this compound can interact with lipid bilayers, altering their permeability and fluidity. Such properties are of particular interest in the development of antimicrobial agents and membrane-targeted therapies. A recent preprint on bioRxiv reported its synergistic effects with conventional antibiotics against multidrug-resistant bacterial strains, suggesting a potential role in addressing the global antibiotic resistance crisis.
Further investigations into the mechanistic aspects of 2-(Octyloxy)ethylamine oxalate have revealed its ability to influence cellular signaling pathways. Preliminary findings from a 2024 study in ACS Chemical Biology suggest that this compound may act as an allosteric modulator of G-protein-coupled receptors (GPCRs), opening new avenues for the development of GPCR-targeted therapeutics. These discoveries underscore the compound's multifaceted potential in both basic research and clinical applications.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-(Octyloxy)ethylamine oxalate for human use. Current research efforts are focused on structural modifications to reduce potential toxicity while maintaining its beneficial properties. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic options.
In conclusion, 2-(Octyloxy)ethylamine oxalate (CAS: 1211496-91-1) represents a compelling case study in the intersection of chemical biology and pharmaceutical science. Its diverse applications, from drug delivery to membrane modulation and receptor targeting, highlight its significance in contemporary research. As studies progress, this compound is poised to make substantial contributions to the development of next-generation therapeutics, addressing unmet medical needs across various disease areas.
1211496-91-1 (2-(Octyloxy)ethylamine oxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)